Cas no 56962-01-7 (3-Amino-2-chlorophenol)

• Product Name: 3-Amino-2-chlorophenol
• CAS No: 56962-01-7
• MF: C₆H₆ClNO
• MW: 143.570940494537
• MDL: MFCD11044694
• CID: 57042
• PubChem ID: 588739
• Update Time: 2025-08-05

3-Amino-2-chlorophenol Chemical and Physical Properties

Names and Identifiers

• 3-Amino-2-chlorophenol
• Phenol, 3-amino-2-chloro-
• 2-Chloro-3-aminophenol
• 2-Chloro-3-hydroxyaniline
• 3-amino-2-chloro-phenol
• 3-Amino-2-chlor-phenol
• Phenol,3-amino-2-chloro
• 56962-01-7
• MB09140
• MFCD11044694
• 3-azanyl-2-chloranyl-phenol
• A831263
• 3-Amino-2-chlorophenol #
• AM10031
• DTXSID20343284
• SY058605
• EN300-195771
• AN-584/43422714
• salzsaures m-Aminophenol
• TS-01876
• CS-0157219
• SCHEMBL1356386
• AKOS006308103
• FT-0652036
• Phenol, aminochloro-

• MDL： MFCD11044694
• Inchi： 1S/C6H6ClNO/c7-6-4(8)2-1-3-5(6)9/h1-3,9H,8H2
• InChI Key： CFWIOOCJVYJEID-UHFFFAOYSA-N
• SMILES： ClC1C(=CC=CC=1N)O

Computed Properties

• Exact Mass: 143.01400
• Monoisotopic Mass: 143.0137915g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 0
• Complexity: 99.1
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 46.2Ų

Experimental Properties

• Melting Point: 110-111 ºC
• Boiling Point: 253 ℃ at 760 mmHg
• PSA: 46.25000
• LogP: 2.20900

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenols Halophenols Chlorophenols

Additional information on 3-Amino-2-chlorophenol

3-Amino-2-chlorophenol (CAS No. 56962-01-7): An Overview of Its Properties, Applications, and Recent Research

3-Amino-2-chlorophenol (CAS No. 56962-01-7) is a versatile organic compound that has garnered significant attention in various fields, including pharmaceuticals, chemical synthesis, and materials science. This compound is characterized by its unique molecular structure, which consists of a phenolic hydroxyl group and an amino group substituted on a chlorinated benzene ring. The combination of these functional groups imparts 3-Amino-2-chlorophenol with a range of chemical properties that make it valuable in numerous applications.

The molecular formula of 3-Amino-2-chlorophenol is C₇H₇ClNO, and its molecular weight is 158.59 g/mol. The compound is a white to off-white crystalline solid at room temperature and is soluble in water and organic solvents such as ethanol and acetone. These solubility properties are crucial for its use in various chemical reactions and formulations.

In the pharmaceutical industry, 3-Amino-2-chlorophenol has been explored for its potential as an intermediate in the synthesis of drugs and other bioactive compounds. Recent studies have highlighted its role in the development of novel antifungal agents and anti-inflammatory drugs. For instance, a study published in the Journal of Medicinal Chemistry reported that derivatives of 3-Amino-2-chlorophenol exhibit potent antifungal activity against Candida species, making them promising candidates for the treatment of fungal infections.

Beyond pharmaceutical applications, 3-Amino-2-chlorophenol has found utility in the field of materials science. Its ability to form stable complexes with metal ions has led to its use in the synthesis of metal-organic frameworks (MOFs). MOFs are highly porous materials with applications in gas storage, catalysis, and drug delivery. A recent study in the journal Chemical Communications demonstrated that 3-Amino-2-chlorophenol-based MOFs exhibit exceptional stability and high surface area, making them suitable for use in catalytic processes.

In chemical synthesis, 3-Amino-2-chlorophenol serves as a versatile building block for the preparation of complex organic molecules. Its reactivity with various functional groups allows for the synthesis of a wide range of derivatives, which can be tailored for specific applications. For example, researchers at the University of California, Berkeley, utilized 3-Amino-2-chlorophenol as a key intermediate in the synthesis of novel photochromic materials. These materials change color upon exposure to light and have potential applications in smart windows and optical data storage.

The environmental impact of 3-Amino-2-chlorophenol is also an area of ongoing research. Studies have investigated its biodegradability and toxicity to ensure its safe use in industrial processes. A recent publication in Environmental Science & Technology reported that under controlled conditions, 3-Amino-2-chlorophenol can be effectively biodegraded by certain bacterial strains, reducing its environmental footprint.

In conclusion, 3-Amino-2-chlorophenol (CAS No. 56962-01-7) is a multifaceted compound with a wide range of applications across various scientific disciplines. Its unique chemical properties make it an invaluable intermediate in pharmaceuticals, materials science, and chemical synthesis. Ongoing research continues to uncover new uses and potential benefits of this compound, further solidifying its importance in modern chemistry.